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4-tert-Butyl-calix[4]arene tetra-N-propyl ether 4-tert-Butyl-calix[4]arene tetra-N-propyl ether
Brand Name: Vulcanchem
CAS No.: 135269-36-2
VCID: VC21200481
InChI: InChI=1S/C56H80O4/c1-17-21-57-49-37-25-39-31-46(54(8,9)10)33-41(50(39)58-22-18-2)27-43-35-48(56(14,15)16)36-44(52(43)60-24-20-4)28-42-34-47(55(11,12)13)32-40(51(42)59-23-19-3)26-38(49)30-45(29-37)53(5,6)7/h29-36H,17-28H2,1-16H3
SMILES: CCCOC1=C2CC3=CC(=CC(=C3OCCC)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCCC)OCCC)C(C)(C)C
Molecular Formula: C56H80O4
Molecular Weight: 817.2 g/mol

4-tert-Butyl-calix[4]arene tetra-N-propyl ether

CAS No.: 135269-36-2

Cat. No.: VC21200481

Molecular Formula: C56H80O4

Molecular Weight: 817.2 g/mol

* For research use only. Not for human or veterinary use.

4-tert-Butyl-calix[4]arene tetra-N-propyl ether - 135269-36-2

Specification

CAS No. 135269-36-2
Molecular Formula C56H80O4
Molecular Weight 817.2 g/mol
IUPAC Name 5,11,17,23-tetratert-butyl-25,26,27,28-tetrapropoxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene
Standard InChI InChI=1S/C56H80O4/c1-17-21-57-49-37-25-39-31-46(54(8,9)10)33-41(50(39)58-22-18-2)27-43-35-48(56(14,15)16)36-44(52(43)60-24-20-4)28-42-34-47(55(11,12)13)32-40(51(42)59-23-19-3)26-38(49)30-45(29-37)53(5,6)7/h29-36H,17-28H2,1-16H3
Standard InChI Key YYIOZSSLEPKSEO-UHFFFAOYSA-N
SMILES CCCOC1=C2CC3=CC(=CC(=C3OCCC)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCCC)OCCC)C(C)(C)C
Canonical SMILES CCCOC1=C2CC3=CC(=CC(=C3OCCC)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCCC)OCCC)C(C)(C)C

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